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Compound of Interest

Compound Name: (2,4-Dihydroxyphenyl)acetonitrile

Cat. No.: B049923 Get Quote

Application Notes and Protocols for (2,4-
Dihydroxyphenyl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper handling, storage, and

potential experimental use of (2,4-Dihydroxyphenyl)acetonitrile. Due to the limited availability

of specific research protocols for this compound, the experimental procedures provided are

based on established methods for analogous phenolic compounds and should be adapted and

optimized as required for specific research purposes.

Proper Handling and Storage
Proper handling and storage of (2,4-Dihydroxyphenyl)acetonitrile are crucial to ensure the

safety of laboratory personnel and to maintain the integrity of the compound for research

applications.

Safety Precautions
(2,4-Dihydroxyphenyl)acetonitrile should be handled in accordance with good industrial

hygiene and safety practices.[1]

Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[1] Ensure that eyewash
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stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1] Gloves must

be inspected prior to use and disposed of properly after handling.[3]

Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, use a full-face respirator with an appropriate cartridge.[1]

Hygiene Measures: Wash hands thoroughly after handling and before breaks.[2][3] Do not

eat, drink, or smoke in the laboratory.[4]

First Aid Measures
In case of exposure, follow these first-aid guidelines:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2][4]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[1]

In all cases of exposure, seek immediate medical attention.[2]

Storage Procedures
Proper storage is essential to maintain the stability and purity of (2,4-
Dihydroxyphenyl)acetonitrile.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1][3]

Recommended Temperature: For long-term storage, -20°C is recommended. For short-term

storage, 2-8°C is suitable.[3]
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Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[3]

Physicochemical and Stability Data
A summary of the known quantitative data for (2,4-Dihydroxyphenyl)acetonitrile is presented

in the table below.

Property Value Reference

Molecular Formula C₈H₇NO₂ [5]

Molecular Weight 149.15 g/mol [1]

CAS Number 57576-34-8 [3]

Purity >97% [3]

Recommended Storage
-20°C (long term), 2-8°C (short

term)
[3]

Chemical Stability
Stable under recommended

storage conditions
[3]

Experimental Protocols
The following are detailed protocols for the preparation of stock solutions and for assessing the

potential antioxidant and anti-inflammatory activities of (2,4-Dihydroxyphenyl)acetonitrile.

These are generalized protocols and may require optimization for specific experimental

conditions.

Preparation of Stock Solutions
This protocol outlines the preparation of a 10 mM stock solution of (2,4-
Dihydroxyphenyl)acetonitrile.

Materials:

(2,4-Dihydroxyphenyl)acetonitrile
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Dimethyl sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate the required mass:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L × 0.001 L × 149.15 g/mol ×

1000 mg/g = 1.4915 mg

Weigh the compound: Carefully weigh approximately 1.5 mg of (2,4-
Dihydroxyphenyl)acetonitrile using an analytical balance.

Dissolution: Transfer the weighed compound to a sterile microcentrifuge tube. Add 1 mL of

DMSO to the tube.

Mixing: Cap the tube and vortex thoroughly until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C.

Stock Solution Preparation

Weigh Compound Dissolve in Solvent Vortex to Mix Aliquot for Storage Store at -20°C/-80°C

Click to download full resolution via product page
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Caption: Workflow for preparing a stock solution.

In Vitro Antioxidant Activity Assessment (DPPH Assay)
This protocol describes a common method for evaluating the free radical scavenging activity of

a compound.

Materials:

(2,4-Dihydroxyphenyl)acetonitrile stock solution

DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

Methanol

96-well microplate

Microplate reader

Procedure:

Prepare dilutions: Prepare a series of dilutions of the (2,4-Dihydroxyphenyl)acetonitrile
stock solution in methanol.

Plate setup: In a 96-well plate, add 100 µL of each dilution to separate wells. Add 100 µL of

methanol to control wells.

Initiate reaction: Add 100 µL of the DPPH solution to all wells.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance at 517 nm using a microplate reader.

Calculation: Calculate the percentage of DPPH scavenging activity using the following

formula:

% Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control]

× 100
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DPPH Antioxidant Assay

Prepare Sample Dilutions Add Samples to Plate Add DPPH Solution Incubate in Dark Measure Absorbance at 517 nm Calculate % Scavenging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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